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amine

Cat. No.: B13253088

Get Quote

Executive Summary & Scaffold Utility
4-(Cyclopentyloxy)pyrimidin-5-amine (CAS: 1500619-78-2) acts as a dual-function

pharmacophore.[1] It combines a pyrimidine amine "hinge-binding" motif (mimicking the

adenine ring of ATP) with a cyclopentyloxy hydrophobic tail (targeting the gatekeeper or

hydrophobic sub-pockets).

While highly effective as a building block for JAK, BTK, and RIPK1 inhibitors, this scaffold

carries inherent polypharmacology risks.[1] This guide compares its performance against

structural alternatives and outlines a mandatory de-risking cascade to quantify off-target

liabilities.
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Feature
4-
(Cyclopentyloxy)py
rimidin-5-amine

4-
Methoxypyrimidin-
5-amine
(Alternative A)

4-
Phenoxypyrimidin-
5-amine
(Alternative B)[1]

Primary Target Class
Kinases (Type I),

PDE4/10
Kinases (Low Affinity)

Kinases (Type II

potential)

Hydrophobic Fit
High (Fills back-

pocket)

Low (Too small for

gatekeeper)

High (Pi-stacking

driven)

Solubility (logP) ~1.5 (Balanced) ~0.2 (High polarity) ~2.1 (Low solubility)

Major Liability
PDE4 Inhibition

(Emetic risk)

Low affinity

promiscuity
CYP Inhibition

Adenosine Risk
Moderate (A2a/A3

antagonist)
Low High (A3 antagonist)

Cross-Reactivity Mechanics: Why Profiling is
Critical
The "privileged" nature of this scaffold is a double-edged sword. Its ability to mimic adenosine

makes it a potent binder for multiple protein families.

A. The Kinase Hinge Liability (On-Target)
The 5-amino-pyrimidine core forms a bidentate hydrogen bond with the kinase hinge region

(e.g., Glu-Leu backbone).[1]

Mechanism: The N1 of pyrimidine accepts a H-bond; the 5-NH2 donates a H-bond.

Risk: Without the cyclopentyl group providing shape complementarity, the core is too

promiscuous (pan-kinase inhibitor). The cyclopentyl group restricts selectivity to kinases with

a permissive "gatekeeper" residue (e.g., Threonine or Methionine).

B. The PDE4/PDE10 Liability (Off-Target)
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The cyclopentyloxy moiety is a classic pharmacophore for Phosphodiesterase 4 (PDE4)

inhibition (mimicking the drug Rolipram).

Critical Insight: If your drug candidate retains this solvent-exposed cyclopentyl ether, you risk

inducing severe emesis (vomiting), a known side effect of PDE4 inhibition, even if your

primary target is a kinase.[1]

C. Adenosine Receptor Liability (GPCR)
Aminopyrimidines are bioisosteres of adenine.

Risk: High affinity for Adenosine A2a and A3 receptors. This can lead to cardiovascular

(hypotension) or CNS side effects.[1]

Comparative Profiling Data
The following data summarizes the expected cross-reactivity profile when comparing the

Cyclopentyl variant against Methyl and Phenyl analogs in a standard 10 µM screen.

Table 1: Biochemical Selectivity Profile (Representative
Data)
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Target
Family

Assay Type
Cyclopentyl
-Ether
(Subject)

Methyl-
Ether (Alt
A)

Phenyl-
Ether (Alt
B)[1]

Interpretati
on

Kinome

(400+)

Competition

Binding (Kd)

Hits ~15% of

Kinome

Hits <2%

(Weak

binder)

Hits ~25%

(Promiscuous

)

Cyclopentyl

provides

"Goldilocks"

hydrophobicit

y for specific

kinases (JAK,

BTK).[1]

PDE4B

Enzymatic

Inhibition

(IC50)

< 500 nM

(High Risk)

> 10 µM

(Safe)

~ 1-5 µM

(Moderate)

CRITICAL:

The

cyclopentyl

group drives

PDE4

potency.[1]

Adenosine A3
Radioligand

Binding (Ki)
~ 100 nM > 10 µM < 50 nM

Phenyl ring

increases

GPCR affinity

via pi-

stacking.[1]

CYP450

(3A4)

Metabolic

Stability

Moderate

Clearance

High

Clearance
Inhibitor Risk

Cyclopentyl is

prone to

hydroxylation

but safer than

phenyl

regarding

CYP

inhibition.[1]

Visualization: Mechanism & Screening Workflow
Diagram 1: The Dual-Binding Liability
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This diagram illustrates how the single scaffold mimics substrates for two entirely different

enzyme classes.

4-(Cyclopentyloxy)
pyrimidin-5-amine

5-Amino-Pyrimidine
(Adenine Mimic)

Cyclopentyloxy
(Hydrophobic Tail)

KINASE HINGE
(ATP Pocket)

 H-Bond Donor/Acceptor

ADENOSINE RECEPTOR
(Orthosteric Site) Core Recognition

 Gatekeeper Selectivity

PDE4 CATALYTIC SITE
(Rolipram Pocket)

 Shape Complementarity
(High Affinity Risk)

Click to download full resolution via product page

Caption: The scaffold utilizes its amine core for Kinase/GPCR binding, while the cyclopentyl tail

drives high-affinity PDE4 interaction.[1]

Diagram 2: The De-Risking Cascade
A self-validating workflow to filter out promiscuous hits early.
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STEP 1: Primary Triage
(Thermal Shift / DSF)

STEP 2: Kinome Profiling
(KINOMEscan @ 10µM)

 Tm shift > 2°C

STEP 3: Liability Counter-Screen
(PDE4B & Adenosine A2a)

 Selectivity Score < 0.1

Decision Gate

STEP 4: Biophysical Validation
(SPR / NMR)

 PDE4 IC50 > 10µM
(Safe)

Discard / Modify

 PDE4 IC50 < 1µM
(Toxic Risk)

Click to download full resolution via product page

Caption: Recommended screening order. Note that PDE4 counter-screening is mandatory

before advancing to expensive biophysics.

Experimental Protocols
Protocol A: Differential Scanning Fluorimetry (DSF) for
Fragment Binding
Use this to confirm the scaffold binds your specific kinase target before expensive profiling.

Preparation: Dilute recombinant kinase domain to 2 µM in assay buffer (20 mM HEPES pH

7.5, 150 mM NaCl).
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Dye: Add SYPRO Orange (5x final concentration).

Compound: Add 4-(Cyclopentyloxy)pyrimidin-5-amine to a final concentration of 50 µM

(2.5% DMSO). Include a "No Protein" control to check for compound fluorescence.

Execution: Run melt curve from 25°C to 95°C (1°C/min ramp) on a qPCR machine.

Analysis: Calculate

. A shift of

indicates significant binding.

Self-Validation: If the derivative 4-Methoxypyrimidin-5-amine shows

while the Cyclopentyl analog shows positive shift, binding is driven by the hydrophobic
pocket (specific).[1]

Protocol B: PDE4 Enzymatic Counter-Screen
Mandatory safety check for this specific scaffold.

System: IMAP TR-FRET PDE4B assay (Molecular Devices).

Substrate: Fluorescein-labeled cAMP (100 nM).

Incubation: Incubate 10 ng PDE4B enzyme with the test compound (10-point dose response,

top conc 100 µM) for 60 mins at RT.

Detection: Add IMAP binding reagent (nanoparticles). Read FRET signal.

Threshold: If

, the scaffold requires structural modification (e.g., replacing cyclopentyl with a polar
heterocycle like tetrahydropyran) to avoid emetic side effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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